(4-Methoxypyridin-2-yl)methanamine
Overview
Description
“(4-Methoxypyridin-2-yl)methanamine” is a chemical compound with the molecular formula C7H10N2O . It is a compound that contains a pyridine ring substituted at the 1-position with a methoxy group and a methanamine group .
Molecular Structure Analysis
The molecular structure of “(4-Methoxypyridin-2-yl)methanamine” consists of a pyridine ring with a methoxy group (OCH3) attached to the 4th carbon and a methanamine group (NH2CH3) attached to the 2nd carbon . The InChI code for this compound is 1S/C7H10N2O/c1-10-7-2-3-9-6(4-7)5-8/h2-4H,5,8H2,1H3 .
Physical And Chemical Properties Analysis
“(4-Methoxypyridin-2-yl)methanamine” has a molecular weight of 138.17 g/mol . It has a computed XLogP3-AA value of -0.3, indicating its relative hydrophilicity . The compound has one hydrogen bond donor and three hydrogen bond acceptors . The topological polar surface area is 48.1 Ų .
Relevant Papers
I found a couple of papers that might be relevant to “(4-Methoxypyridin-2-yl)methanamine”. One paper discusses a compound with a similar structure and its potential as an inhibitor of bacterial phosphopantetheinyl transferase . Another paper discusses the use of a similar compound in the correction of cleft palates in Pax9 mutant mice . These papers could provide some insights into the potential uses of “(4-Methoxypyridin-2-yl)methanamine”.
Scientific Research Applications
Chemical Synthesis
“(4-Methoxypyridin-2-yl)methanamine” is used in chemical synthesis . It can be used as a building block in the synthesis of various complex molecules. Its unique structure allows it to react with a variety of other compounds, making it a versatile tool in the field of synthetic chemistry .
Pharmaceutical Intermediates
Aromatic ketones are important pharmaceutical intermediates, especially the pyridin-2-yl-methanone motifs . “(4-Methoxypyridin-2-yl)methanamine” can be used in the synthesis of these aromatic ketones .
Copper Catalysis
“(4-Methoxypyridin-2-yl)methanamine” can be used in copper-catalyzed reactions . For example, it can be used in the synthesis of pyridin-2-yl-methanones from pyridin-2-yl-methanes through a direct Csp3-H oxidation approach with water under mild conditions .
Material Science
The compound can also be used in material science research . Its unique properties can be leveraged in the development of new materials with specific characteristics .
Chromatography
“(4-Methoxypyridin-2-yl)methanamine” can be used in chromatography, a laboratory technique for the separation of mixtures . It can be used as a stationary phase or as a component of the mobile phase .
Analytical Research
“(4-Methoxypyridin-2-yl)methanamine” can be used in analytical research . It can be used as a reagent in various analytical techniques, such as spectrophotometry, to help identify or quantify other substances .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors in the body .
Mode of Action
For instance, the methoxy group attached to the pyridine ring could potentially participate in hydrogen bonding, influencing the compound’s interaction with its targets .
Biochemical Pathways
Pyridine derivatives have been known to play roles in various biochemical processes, including enzymatic reactions and signal transduction .
Result of Action
Similar compounds have been found to exhibit various biological activities, suggesting that (4-methoxypyridin-2-yl)methanamine could potentially have diverse effects at the molecular and cellular level .
properties
IUPAC Name |
(4-methoxypyridin-2-yl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-10-7-2-3-9-6(4-7)5-8/h2-4H,5,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGKAHGGNLZRWQM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC=C1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30624475 | |
Record name | 1-(4-Methoxypyridin-2-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30624475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methoxypyridin-2-yl)methanamine | |
CAS RN |
194658-14-5 | |
Record name | 1-(4-Methoxypyridin-2-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30624475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-Methoxypyridin-2-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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